Cas no 115630-80-3 (4,4,4-trifluorobut-2-enoyl chloride)

• Product Name: 4,4,4-trifluorobut-2-enoyl chloride
• CAS No: 115630-80-3
• MF: C₄H₂ClF₃O
• MW: 158.506290912628
• CID: 2613687
• PubChem ID: 14062074
• Update Time: 2025-05-25

4,4,4-trifluorobut-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluorobut-2-enoyl chloride
• (2E)-4,4,4-TRIFLUOROBUT-2-ENOYL CHLORIDE
• 899-698-5
• AKOS006370673
• 820-589-5
• (e)-4,4,4-trifluoro-2-butenoic acid chloride
• (E)-4,4,4-trifluorobut-2-enoyl chloride
• MFCD00092807
• EN300-7605704
• 406-92-8
• BBL102241
• 4,4,4-Trifluoro-2-butenoyl chloride
• MS-20411
• 4,4,4-Trifluorocrotonoyl chloride
• 2-Butenoyl chloride, 4,4,4-trifluoro-, (2E)-
• 4,4,4-Trifluorocrotonoylchloride
• DUTDALJAKWGZSA-OWOJBTEDSA-N
• STL556040
• 115630-80-3
• G29284
• EN300-135267

• Inchi： 1S/C4H2ClF3O/c5-3(9)1-2-4(6,7)8/h1-2H/b2-1+
• InChI Key： DUTDALJAKWGZSA-OWOJBTEDSA-N
• SMILES： ClC(/C=C/C(F)(F)F)=O

Computed Properties

• Exact Mass: 157.9746269Da
• Monoisotopic Mass: 157.9746269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4,4-trifluorobut-2-enoyl chloride

Professional Introduction to 4,4,4-trifluorobut-2-enoyl chloride (CAS No. 115630-80-3)

4,4,4-trifluorobut-2-enoyl chloride, identified by its Chemical Abstracts Service (CAS) number 115630-80-3, is a fluorinated β-keto ester derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound serves as a versatile building block in the preparation of various bioactive molecules, including heterocyclic scaffolds and functionalized aldehydes. Its unique structural features, particularly the presence of three fluorine atoms at the 4-position of the butene backbone, contribute to its reactivity and stability under diverse chemical conditions.

The fluorine substituents in 4,4,4-trifluorobut-2-enoyl chloride enhance its electronic properties, making it an attractive intermediate for synthesizing compounds with altered metabolic profiles and improved pharmacokinetic properties. In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate bioavailability and binding affinity in drug design. The β-keto ester moiety of this compound allows for facile participation in condensation reactions, such as Knoevenagel condensations and Michael additions, which are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 4,4,4-trifluorobut-2-enoyl chloride in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize fluorinated analogs of natural products with enhanced bioactivity against various biological targets. One notable application involves its use in the preparation of fluorinated α-hydroxy ketones, which are precursors to non-proteinogenic amino acids. These amino acids have been explored as potential candidates for enzyme inhibition and peptidomimetic drug design.

The pharmaceutical industry has also recognized the value of 4,4,4-trifluorobut-2-enoyl chloride in generating fluorinated heterocycles, which are prevalent motifs in many approved drugs. For example, derivatives of this compound have been utilized in the synthesis of trifluoromethyl-substituted pyrimidines and quinoxalines, which exhibit promising activities as kinase inhibitors and antiviral agents. The incorporation of fluorine atoms into these heterocyclic systems often leads to improved metabolic stability and reduced susceptibility to enzymatic degradation.

In addition to its role in medicinal chemistry, 4,4,4-trifluorobut-2-enoyl chloride has found applications in materials science and agrochemical research. Its ability to introduce fluorinated side chains into polymers enhances their thermal stability and chemical resistance. Similarly, fluorinated compounds derived from this intermediate have been investigated as potential pesticides due to their increased lipophilicity and bioavailability.

The synthesis of 4,4,4-trifluorobut-2-enoyl chloride typically involves the chlorination of a corresponding β-keto ester using reagents such as thionyl chloride or phosphorus pentachloride. Recent studies have explored greener alternatives to traditional chlorination methods, including photochemical activation and catalytic processes that minimize waste generation. These innovations align with the broader trend toward sustainable chemistry practices in industrial-scale production.

From a mechanistic perspective, the reactivity of 4,4,4-trifluorobut-2-enoyl chloride is influenced by the electronic effects of its substituents. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by amines or alcohols. Conversely, steric hindrance around the double bond can influence reaction rates and selectivity in cross-coupling reactions.

The growing body of literature on fluorinated β-keto esters underscores their importance as synthetic intermediates. Researchers continue to explore new methodologies for their functionalization and derivatization, aiming to expand their utility in drug discovery and material science. As computational chemistry tools become more sophisticated, virtual screening approaches are being employed to identify optimal reaction conditions for incorporating these compounds into complex synthetic pathways.

In conclusion, 4 , 4 , 4 - trif luoro but - 2 - en oyl ch lor ide ( C A S N o . 1 1 5 6 3 0 - 8 0 - 3 ) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural attributes make it indispensable for constructing fluorinated molecules with tailored biological activities , while ongoing research continues to uncover novel applications for this versatile intermediate . As advancements in synthetic methodologies progress , the role of such compounds is expected to grow even further , driving innovation in both academic research and industrial applications .